Cas no 851950-90-8 (ethyl 3-(4-chlorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-chlorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851950-90-8
• MF: C₂₀H₁₄ClN₃O₅S
• MW: 443.860262393951
• CID: 6530025
• Update Time: 2025-10-24

ethyl 3-(4-chlorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-chlorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 3-(4-chlorophenyl)-5-(furan-2-carboxamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 3-(4-chlorophenyl)-5-[(2-furanylcarbonyl)amino]-3,4-dihydro-4-oxo-, ethyl ester

• Inchi： 1S/C20H14ClN3O5S/c1-2-28-20(27)16-13-10-30-18(22-17(25)14-4-3-9-29-14)15(13)19(26)24(23-16)12-7-5-11(21)6-8-12/h3-10H,2H2,1H3,(H,22,25)
• InChI Key： YJSXATTVYRKCLC-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(Cl)C=C2)C(=O)C2=C(NC(C3=CC=CO3)=O)SC=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridazines Thieno[3,4-d]pyridazines

Additional information on ethyl 3-(4-chlorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Ethyl 3-(4-Chlorophenyl)-5-(Furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851950-90-8): An Overview

Ethyl 3-(4-chlorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851950-90-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a chlorophenyl group, a furan amide, and a thienopyridazine core, contribute to its distinct pharmacological properties.

The thienopyridazine scaffold is a well-studied motif in medicinal chemistry due to its ability to modulate various biological targets. Ethyl 3-(4-chlorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has been the subject of several recent studies that have explored its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, ethyl 3-(4-chlorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. The anti-inflammatory effects are attributed to the compound's ability to modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response.

The chlorophenyl group in the structure of ethyl 3-(4-chlorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate plays a crucial role in enhancing its lipophilicity and cellular uptake. This feature is particularly important for improving the bioavailability and efficacy of the compound in vivo. The furan amide moiety contributes to the compound's stability and resistance to metabolic degradation, which is essential for maintaining its therapeutic effects over an extended period.

Recent advancements in computational chemistry have facilitated the rational design and optimization of ethyl 3-(4-chlorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate. Molecular docking studies have provided insights into the binding interactions between this compound and its target proteins. These studies have identified key residues within the active site that are critical for ligand binding and have guided the development of more potent analogs with improved pharmacological profiles.

The preclinical evaluation of ethyl 3-(4-chlorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has shown promising results in animal models of cancer and inflammation. In vivo studies have demonstrated that this compound can significantly inhibit tumor growth and reduce inflammation without causing significant toxicity or adverse effects. These findings have paved the way for further clinical development and potential therapeutic applications.

Despite its promising therapeutic potential, further research is needed to fully understand the pharmacokinetic and pharmacodynamic properties of ethyl 3-(4-chlorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate. Ongoing studies are focused on optimizing its formulation for oral or parenteral administration and evaluating its safety profile in preclinical models. Additionally, efforts are being made to identify biomarkers that can predict patient response to this compound, which will be crucial for personalized medicine approaches.

In conclusion, ethyl 3-(4-chlorophenyl)-5-(furan-2-amido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851950-90-8) represents a promising lead compound with potential applications in cancer therapy and anti-inflammatory treatments. Its unique structural features and biological activities make it an attractive candidate for further development in drug discovery programs. As research in this area continues to advance, it is likely that new insights will emerge that further enhance our understanding of this compound's therapeutic potential.